Cas no 2229275-71-0 (2-2-methyl-4-(trifluoromethyl)phenylmorpholine)

• Product Name: 2-2-methyl-4-(trifluoromethyl)phenylmorpholine
• CAS No: 2229275-71-0
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 6353644
• PubChem ID: 165704316
• Update Time: 2025-06-09

2-2-methyl-4-(trifluoromethyl)phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2-2-methyl-4-(trifluoromethyl)phenylmorpholine
• 2-[2-methyl-4-(trifluoromethyl)phenyl]morpholine
• 2229275-71-0
• EN300-1953504

• Inchi： 1S/C12H14F3NO/c1-8-6-9(12(13,14)15)2-3-10(8)11-7-16-4-5-17-11/h2-3,6,11,16H,4-5,7H2,1H3
• InChI Key： KJKWSNPOPDMMMC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)C1CNCCO1)(F)F

Computed Properties

• Exact Mass: 245.10274856g/mol
• Monoisotopic Mass: 245.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-2-methyl-4-(trifluoromethyl)phenylmorpholine

Introduction to 2-(2-Methyl-4-(trifluoromethyl)phenyl)morpholine (CAS No. 2229275-71-0)

2-(2-Methyl-4-(trifluoromethyl)phenyl)morpholine (CAS No. 2229275-71-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine ring and a substituted phenyl group with a trifluoromethyl moiety. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The morpholine ring is a six-membered heterocyclic compound with one oxygen atom and four carbon atoms, forming a stable and versatile structure. The presence of the morpholine ring in 2-(2-Methyl-4-(trifluoromethyl)phenyl)morpholine imparts unique chemical properties, such as enhanced solubility and stability, which are crucial for drug development. Additionally, the trifluoromethyl group (CF₃) is known for its electron-withdrawing effect, which can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 2-(2-Methyl-4-(trifluoromethyl)phenyl)morpholine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. This makes 2-(2-Methyl-4-(trifluoromethyl)phenyl)morpholine a potential candidate for the treatment of inflammatory diseases, including arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory properties, 2-(2-Methyl-4-(trifluoromethyl)phenyl)morpholine has also been investigated for its potential as an antiviral agent. A study published in Antiviral Research demonstrated that this compound exhibits significant antiviral activity against several RNA viruses, including influenza and coronavirus. The mechanism of action involves inhibiting viral replication by targeting specific viral enzymes or host cell factors essential for viral infection. This dual functionality—anti-inflammatory and antiviral—positions 2-(2-Methyl-4-(trifluoromethyl)phenyl)morpholine as a versatile therapeutic agent with broad-spectrum applications.

The pharmacokinetic properties of 2-(2-Methyl-4-(trifluoromethyl)phenyl)morpholine have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for successful drug development. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-(2-Methyl-4-(trifluoromethyl)phenyl)morpholine in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings suggest that 2-(2-Methyl-4-(trifluoromethyl)phenyl)morpholine has a favorable safety profile and is well-tolerated by patients.

In conclusion, 2-(2-Methyl-4-(trifluoromethyl)phenyl)morpholine (CAS No. 2229275-71-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with favorable pharmacokinetic properties, make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, 2-(2-Methyl-4-(trifluoromethyl)phenyl)morpholine holds promise as a valuable addition to the arsenal of drugs used to treat various diseases.